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Compound of Interest

Compound Name: Lu AA33810

Cat. No.: B1662617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lu AA33810 is a potent and selective antagonist of the Neuropeptide Y (NPY) Y5 receptor,

with a Ki of 1.5 nM for the rat receptor.[1][2][3] It demonstrates high selectivity, with an affinity

for the Y5 receptor that is over 3300-fold greater than for Y1, Y2, and Y4 receptors. This

compound has been shown to exhibit anxiolytic- and antidepressant-like effects in animal

models.[4][5] Lu AA33810 antagonizes NPY-evoked cyclic AMP (cAMP) and calcium

mobilization in vitro.[2][5] Its antidepressant-like effects may involve the MAPK/ERK and PI3K

signaling pathways.[4]

This document provides detailed protocols for the preparation of Lu AA33810 stock solutions

for use in in vitro and in vivo experimental settings.

Physicochemical and Solubility Data
A summary of the key quantitative data for Lu AA33810 is presented in Table 1. This

information is crucial for accurate preparation of stock solutions and for experimental design.
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Property Value Source(s)

Molecular Weight 423.62 g/mol

Molecular Formula C₁₉H₂₅N₃O₂S₃

CAS Number 304008-29-5

Appearance White to off-white solid [1]

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Storage (Solid) Room temperature

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months
[1]

Experimental Protocols
Materials and Equipment

Lu AA33810 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, disposable tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 100 mM Lu AA33810 Stock Solution in
DMSO
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This protocol describes the preparation of a high-concentration primary stock solution, which

can be further diluted for experimental use.

Pre-weighing Preparation: Before opening, bring the vial of Lu AA33810 powder to room

temperature to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Lu AA33810 powder. For example, to prepare 1 mL of a 100

mM stock solution, weigh out 42.36 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the weighed Lu AA33810. To continue the example, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication may be used to aid

dissolution, especially for higher concentrations.[1]

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1]

Preparation of Working Solutions
For cell-based assays or in vivo studies, the high-concentration DMSO stock solution needs to

be diluted to the final desired concentration in an appropriate aqueous buffer or cell culture

medium.

Important Considerations:

DMSO Toxicity: Be mindful of the final DMSO concentration in your experimental system, as

high concentrations can be toxic to cells. It is generally recommended to keep the final

DMSO concentration below 0.5%.

Aqueous Solubility: Lu AA33810 has poor aqueous solubility. When diluting the DMSO stock

into aqueous solutions, do so gradually and with gentle mixing to prevent precipitation. It is

advisable to prepare working solutions fresh for each experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://www.medchemexpress.com/lu-aa33810.html
https://www.medchemexpress.com/lu-aa33810.html
https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Workflows and Pathways
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps for preparing a Lu AA33810 stock solution.
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Workflow for Lu AA33810 Stock Solution Preparation

Preparation

Dissolution

Storage

Start

Weigh Lu AA33810 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Smaller Volumes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for Lu AA33810 Stock Solution Preparation.
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Signaling Pathway of Lu AA33810
Lu AA33810 acts as an antagonist at the NPY Y5 receptor, which is a G-protein coupled

receptor (GPCR). By blocking the binding of NPY to the Y5 receptor, Lu AA33810 inhibits

downstream signaling cascades.

Simplified Signaling Pathway of Lu AA33810 Action

Cell Membrane

Intracellular Signaling

NPY

NPY Y5 Receptor

Activates

G-Protein Coupling
(Gi/Go, Gq)

Lu AA33810

Antagonizes

Adenylate Cyclase Phospholipase C

PI3K/MAPK/ERK
Pathways

↓ cAMP ↓ Ca²⁺ Mobilization

Modulation of
Cellular Response

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Simplified Signaling Pathway of Lu AA33810 Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1662617?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662617?utm_src=pdf-body
https://www.benchchem.com/product/b1662617?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/lu-aa33810.html
https://pubmed.ncbi.nlm.nih.gov/19098165/
https://pubmed.ncbi.nlm.nih.gov/19098165/
https://pubmed.ncbi.nlm.nih.gov/19098165/
https://pubmed.ncbi.nlm.nih.gov/19098165/
https://en.wikipedia.org/wiki/Lu_AA-33810
https://pubmed.ncbi.nlm.nih.gov/27975125/
https://pubmed.ncbi.nlm.nih.gov/27975125/
https://pubmed.ncbi.nlm.nih.gov/27975125/
https://www.researchgate.net/publication/23679717_The_Novel_Neuropeptide_Y_Y-5_Receptor_Antagonist_Lu_AA33810_N-trans-4-45-Dihydro1benzothiepino54-dthiazol-2-ylaminocycl_ohexylmethyl-methanesulfonamide_Exerts_Anxiolytic-_and_Antidepressant-Like_Effec
https://www.benchchem.com/product/b1662617#how-to-prepare-lu-aa33810-stock-solutions
https://www.benchchem.com/product/b1662617#how-to-prepare-lu-aa33810-stock-solutions
https://www.benchchem.com/product/b1662617#how-to-prepare-lu-aa33810-stock-solutions
https://www.benchchem.com/product/b1662617#how-to-prepare-lu-aa33810-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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